5-Bromo-2-(difluoromethoxy)benzaldehyde

Specification

• CAS No.: 329269-64-9
• Molecular Formula: C8H5BrF2O2
• Molecular Weight: 251.02 g/mol
• IUPAC Name: 5-bromo-2-(difluoromethoxy)benzaldehyde
• Standard InChI: InChI=1S/C8H5BrF2O2/c9-6-1-2-7(13-8(10)11)5(3-6)4-12/h1-4,8H
• Standard InChI Key: ZBACSCSIFOHNAE-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Br)C=O)OC(F)F
• Canonical SMILES: C1=CC(=C(C=C1Br)C=O)OC(F)F

Introduction

5-Bromo-2-(difluoromethoxy)benzaldehyde is an organic compound with the molecular formula C8H5BrF2O2 and a molecular weight of approximately 251.03 g/mol. This compound belongs to the substituted benzaldehyde family, featuring a bromine atom and a difluoromethoxy group attached to a benzaldehyde structure. The presence of these functional groups enhances its chemical reactivity and potential biological activity, making it of interest in fields such as medicinal chemistry and material science.

Synthesis Methods

Several methods can be employed to synthesize 5-Bromo-2-(difluoromethoxy)benzaldehyde. These methods typically involve the reaction of appropriate precursors under controlled conditions to introduce the bromine and difluoromethoxy groups onto the benzaldehyde backbone. The specific conditions, such as temperature, solvent choice, and catalysts, are crucial for optimizing yield and purity.

Applications

• Medicinal Chemistry: This compound is of interest in medicinal chemistry due to its potential biological activity. The difluoromethoxy group enhances its reactivity and interaction with biological macromolecules, which is crucial for assessing its viability in drug development.

• Material Science: The unique properties of 5-Bromo-2-(difluoromethoxy)benzaldehyde make it suitable for the production of specialty chemicals and materials with specific functionalities.

Research Findings

• Biological Activity: Studies involving similar compounds suggest potential antimicrobial and anticancer properties. The difluoromethoxy group can enhance binding affinity with proteins and enzymes, which is important for therapeutic applications.

• Interaction Studies: Interaction studies focus on the compound's reactivity with biological macromolecules. These studies are essential for understanding its potential biological effects and applications in drug development.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
5-Bromo-2-fluorobenzaldehyde	Contains a single fluorine atom	Less reactive than its difluoromethoxy counterpart
3-Bromo-4-(difluoromethoxy)benzaldehyde	Different substitution pattern	Potentially different biological activity
4-Bromo-3-(difluoromethyl)benzaldehyde	Contains difluoromethyl instead of difluoromethoxy	Different electronic properties

These compounds highlight the uniqueness of 5-Bromo-2-(difluoromethoxy)benzaldehyde due to its specific substitution pattern and functional groups, which influence its reactivity and biological properties.

Safety Considerations

Handling 5-Bromo-2-(difluoromethoxy)benzaldehyde requires caution due to the lack of specific safety data. General safety considerations for aromatic aldehydes include avoiding skin contact and inhalation of vapors. It is advisable to consult safety protocols and use appropriate protective equipment when handling this compound.